Cas no 22202-50-2 (Pyridine, 4-tridecyl-,1-oxide)

• Product Name: Pyridine, 4-tridecyl-,1-oxide
• CAS No: 22202-50-2
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 275092
• PubChem ID: 31038
• Update Time: 2025-04-19

Pyridine, 4-tridecyl-,1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-tridecyl-,1-oxide
• 4-Tridecylpyridine 1-oxide
• 4-TRIDECYLPYRIDINE-N-OXIDE
• 22202-50-2
• Pyridine, 4-tridecyl-, 1-oxide
• 8K6KT5H8IN
• UNII-8K6KT5H8IN

• Inchi： 1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-14-16-19(20)17-15-18/h14-17H,2-13H2,1H3
• InChI Key： JGUZOCJCNMVJHU-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 277.24073
• Monoisotopic Mass: 277.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94